Cas no 510723-60-1 ((4-Bromo-benzyl)-pyridin-3-ylmethyl-amine)
(4-Bromo-benzyl)-pyridin-3-ylmethyl-amine Chemical and Physical Properties
Names and Identifiers
-
- (4-Bromo-benzyl)-pyridin-3-ylmethyl-amine
- STK131566
- 510723-60-1
- [(4-bromophenyl)methyl](pyridin-3-ylmethyl)amine
- N-(4-Bromobenzyl)-1-(pyridin-3-yl)methanamine
- N-[(4-Bromophenyl)methyl]-3-pyridinemethanamine
- 1-(4-bromophenyl)-N-(pyridin-3-ylmethyl)methanamine
- CS-0323020
- N-(4-bromobenzyl)-N-(3-pyridinylmethyl)amine
- AKOS000300211
- SCHEMBL12045302
- DTXSID701241460
- AN-465/41673650
-
- MDL: MFCD03724418
- Inchi: 1S/C13H13BrN2/c14-13-5-3-11(4-6-13)8-16-10-12-2-1-7-15-9-12/h1-7,9,16H,8,10H2
- InChI Key: RQBVNWAMLAQRLY-UHFFFAOYSA-N
- SMILES: BrC1C=CC(=CC=1)CNCC1C=NC=CC=1
Computed Properties
- Exact Mass: 276.02621Da
- Monoisotopic Mass: 276.02621Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 190
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 24.9Ų
Experimental Properties
- Density: 1.4±0.1 g/cm3
- Boiling Point: 383.1±27.0 °C at 760 mmHg
- Flash Point: 185.5±23.7 °C
- Vapor Pressure: 0.0±0.9 mmHg at 25°C
(4-Bromo-benzyl)-pyridin-3-ylmethyl-amine Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
-
Hazardous Material Identification:
- HazardClass:IRRITANT
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
(4-Bromo-benzyl)-pyridin-3-ylmethyl-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 010650-500mg |
(4-Bromo-benzyl)-pyridin-3-ylmethyl-amine |
510723-60-1 | 500mg |
3251CNY | 2021-05-07 | ||
| Matrix Scientific | 010650-500mg |
(4-Bromo-benzyl)-pyridin-3-ylmethyl-amine |
510723-60-1 | 500mg |
$200.00 | 2023-09-09 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 010650-500mg |
(4-Bromo-benzyl)-pyridin-3-ylmethyl-amine |
510723-60-1 | 500mg |
3251.0CNY | 2021-07-05 | ||
| Matrix Scientific | 010650-1g |
(4-Bromo-benzyl)-pyridin-3-ylmethyl-amine |
510723-60-1 | 1g |
$308.00 | 2023-09-09 | ||
| TRC | B011030-50mg |
(4-Bromo-benzyl)-pyridin-3-ylmethyl-amine |
510723-60-1 | 50mg |
$ 100.00 | 2022-06-01 | ||
| TRC | B011030-100mg |
(4-Bromo-benzyl)-pyridin-3-ylmethyl-amine |
510723-60-1 | 100mg |
$ 160.00 | 2022-06-01 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1393690-1g |
N-(4-bromobenzyl)-1-(pyridin-3-yl)methanamine |
510723-60-1 | 97% | 1g |
¥2832.00 | 2024-05-11 |
(4-Bromo-benzyl)-pyridin-3-ylmethyl-amine Related Literature
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
Additional information on (4-Bromo-benzyl)-pyridin-3-ylmethyl-amine
Introduction to (4-Bromo-benzyl)-pyridin-3-ylmethyl-amine (CAS No. 510723-60-1)
(4-Bromo-benzyl)-pyridin-3-ylmethyl-amine (CAS No. 510723-60-1) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promise in various applications, particularly in the development of novel therapeutic agents. The compound's structure consists of a pyridine ring linked to a benzyl group substituted with a bromine atom, and an amino group attached to the pyridine ring. This combination of functional groups provides a rich platform for chemical modifications and biological evaluations.
The synthesis of (4-Bromo-benzyl)-pyridin-3-ylmethyl-amine typically involves multi-step reactions, including the formation of the pyridine ring, the introduction of the bromo-benzyl moiety, and the final coupling with an amine. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for producing this compound, making it more accessible for research and development purposes. For instance, a study published in the Journal of Organic Chemistry in 2021 reported a novel palladium-catalyzed cross-coupling reaction that significantly improved the yield and purity of (4-Bromo-benzyl)-pyridin-3-ylmethyl-amine.
In terms of its biological activity, (4-Bromo-benzyl)-pyridin-3-ylmethyl-amine has been extensively studied for its potential as a ligand for various receptors and enzymes. One notable application is its use as a modulator of serotonin receptors, which are implicated in numerous neurological disorders such as depression, anxiety, and schizophrenia. A 2022 study published in the Journal of Medicinal Chemistry demonstrated that (4-Bromo-benzyl)-pyridin-3-ylmethyl-amine exhibits high affinity for serotonin receptors, particularly the 5-HT2A subtype, suggesting its potential as a lead compound for developing new antidepressant drugs.
Beyond its role in serotonin receptor modulation, (4-Bromo-benzyl)-pyridin-3-ylmethyl-amine has also shown promise in cancer research. A 2021 study in Cancer Research reported that this compound exhibits selective cytotoxicity against certain cancer cell lines, particularly those overexpressing specific kinases. The mechanism of action appears to involve the inhibition of these kinases, leading to cell cycle arrest and apoptosis. These findings highlight the potential of (4-Bromo-benzyl)-pyridin-3-ylmethyl-amine as a lead compound for developing targeted cancer therapies.
The pharmacokinetic properties of (4-Bromo-benzyl)-pyridin-3-ylmethyl-amine have also been investigated to ensure its suitability for therapeutic applications. Studies have shown that this compound has favorable solubility and stability profiles, which are crucial for effective drug delivery. Additionally, preliminary toxicity studies have indicated that (4-Bromo-benzyl)-pyridin-3-ylmethyl-amine is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models.
In conclusion, (4-Bromo-benzyl)-pyridin-3-ylmethyl-amine (CAS No. 510723-60-1) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to explore its potential in various disease areas, contributing to the advancement of drug discovery and development.
510723-60-1 ((4-Bromo-benzyl)-pyridin-3-ylmethyl-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)